5-chloro-2-methoxy-N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}benzamide
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Description
5-chloro-2-methoxy-N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}benzamide is a useful research compound. Its molecular formula is C19H17ClN2O3 and its molecular weight is 356.81. The purity is usually 95%.
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Scientific Research Applications
Serotonin-3 (5-HT3) Receptor Antagonists
Research has explored the synthesis and evaluation of 3-substituted 5-chloro-2-methoxybenzamides for their binding affinity to serotonin-3 (5-HT3) receptors. These compounds have been found to exhibit potent antagonistic activity, which could be beneficial in the development of treatments for conditions modulated by 5-HT3 receptors, such as nausea and vomiting associated with chemotherapy (T. Kuroita, M. Sakamori, T. Kawakita, 1996).
Synthesis of Azacyclic and C-Nucleosides
Studies have also focused on the synthesis of azacyclic and C-nucleosides derivatives starting from 2H-1,4-oxazin-2-ones. These synthetic methodologies involve reactions that yield compounds with potential biological activities, highlighting the chemical versatility and applicability of such structures in drug discovery (L. Meerpoel, G. Joly, G. Hoornaert, 1993).
Dopamine/Serotonin Receptor Ligands
Research into hexahydro-dibenz[d,g]azecines has shown that hydroxylated, methoxylated, and/or chlorinated derivatives have significant affinities for human-cloned dopamine-receptor subtypes, making them potential candidates for the development of selective dopamine D5 receptor ligands. Such compounds could have implications for treating neurological disorders (P. Mohr, M. Decker, C. Enzensperger, J. Lehmann, 2006).
Anti-Tubercular Scaffold
The synthesis of novel derivatives featuring the 5-chloro-2-methoxy moiety has been reported for their potential as anti-tubercular agents. These compounds have shown promising in vitro activity against Mycobacterium tuberculosis and non-cytotoxic nature against human cancer cell lines, suggesting their viability as leads in anti-tubercular drug discovery (Urja D. Nimbalkar, J. Seijas, Rachna Borkute, et al., 2018).
Fluorescence Enhancement in Probing
Glibenclamide, a drug with a similar chemical moiety, has been studied for its ability to enhance the intrinsic fluorescence intensity of erbium ions. This property makes it a potential candidate for developing simple and sensitive fluorimetric probes, highlighting the analytical applications of such chemical structures (F. Faridbod, M. Ganjali, B. Larijani, P. Norouzi, 2009).
Properties
IUPAC Name |
5-chloro-2-methoxy-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H17ClN2O3/c1-25-16-4-3-13(20)10-15(16)19(24)21-14-8-11-2-5-17(23)22-7-6-12(9-14)18(11)22/h3-4,8-10H,2,5-7H2,1H3,(H,21,24) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCAYVLPYACPIQX-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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